869-19-2

Glycyl-L-leucine

In Stock

• CAS RN:
• 869-19-2

• Formula:
• C8H16N2O3

• InChI:
• InChI=1S/C8H16N2O3/c1-5(2)3-6(8(12)13)10-7(11)4-9/h5-6H,3-4,9H2,1-2H3,(H,10,11)(H,12,13)/t6-/m0/s1

• InChIKey:
• DKEXFJVMVGETOO-LURJTMIESA-N

• Substrate for the assay of glycyl-L-leucine dipeptidase.
  Gly-Leu is a dipeptide composed of glycine and L-leucine joined by a peptide linkage. It has a role as a metabolite. It derives from a glycine and a L-leucine. It is a tautomer of a glycyl-L-leucine zwitterion.
  Glycylleucine, also known as GL or gly-DL-leu, belongs to the class of organic compounds known as peptides. Peptides are compounds containing an amide derived from two or more amino carboxylic acid molecules (the same or different) by formation of a covalent bond from the carbonyl carbon of one to the nitrogen atom of another. Glycylleucine exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Glycylleucine has been found throughout all human tissues, and has also been detected in multiple biofluids, such as saliva, feces, and urine. Within the cell, glycylleucine is primar...

Methyl 4-(3-aminopyridin-2-yl)benzoate

In Stock

• CAS RN:
• 924869-19-2

• Formula:
• C13H12N2O2

• InChI:
• InChI=1S/C13H12N2O2/c1-17-13(16)10-6-4-9(5-7-10)12-11(14)3-2-8-15-12/h2-8H,14H2,1H3

• InChIKey:
• SXEBXNAKEFPTME-UHFFFAOYSA-N

• Methyl 4-(3-aminopyridin-2-yl)benzoate is a useful research compound. Its molecular formula is C13H12N2O2 and its molecular weight is 228.25 g/mol. The purity is usually 95%.

Benzyl ((S)-1-(methylamino)-3-((R)-tetrahydro-2H-pyran-3-yl)propan-2-yl)carbamate

• CAS RN:
• 1093869-19-2

• Formula:
• C17H26N2O3

• InChI:
• InChI=1S/C17H26N2O3/c1-18-11-16(10-15-8-5-9-21-12-15)19-17(20)22-13-14-6-3-2-4-7-14/h2-4,6-7,15-16,18H,5,8-13H2,1H3,(H,19,20)/t15-,16+/m1/s1

• InChIKey:
• OVHMOVFZJRXOGC-CVEARBPZSA-N

• Benzyl ((S)-1-(methylamino)-3-((R)-tetrahydro-2H-pyran-3-yl)propan-2-yl)carbamate is a useful research compound. Its molecular formula is C17H26N2O3 and its molecular weight is 306.4 g/mol. The purity is usually 95%.

(2E)-2-[2-(4-fluorophenyl)-2-oxo-1-phenylethylidene]-4-methyl-3-oxo-N-phenylpentanamide

In Stock

• CAS RN:
• 1331869-19-2

• Formula:
• C26H22FNO3

• InChI:
• InChI=1S/C26H22FNO3/c1-17(2)24(29)23(26(31)28-21-11-7-4-8-12-21)22(18-9-5-3-6-10-18)25(30)19-13-15-20(27)16-14-19/h3-17H,1-2H3,(H,28,31)/b23-22+

• 2-[2-(4-Fluorophenyl)-2-oxo-1-phenylethylidene]-4-methyl-3-oxo-N-phenylpentanamide is an impurity of Atorvastatin which is a selective, competitive HMG-CoA reductase.
  Atorvastatin Impurity 17 is an impurity of Atorvastatin.